Cas no 2228180-76-3 (2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• CAS No: 2228180-76-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6082737
• PubChem ID: 165686880
• Update Time: 2025-05-20

2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• 2228180-76-3
• EN300-1823112

• Inchi： 1S/C9H10FNO3/c1-6-4-7(9(12)5-10)2-3-8(6)11(13)14/h2-4,9,12H,5H2,1H3
• InChI Key： LSTLFBCWAPQNJK-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=C(C)C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol

2-Fluoro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-Ol: A Comprehensive Overview

2-Fluoro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-Ol, also known by its CAS number 2228180-76-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluoro group attached to a carbon chain and a nitrophenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol consists of a central carbon chain with a hydroxyl group (-OH) and a fluoro group (-F) attached to the same carbon atom. This configuration gives the molecule its name, as the hydroxyl group is located at position 1, and the fluoro group is at position 2. The phenyl ring attached to the molecule is substituted with both a methyl group and a nitro group, which are located at positions 3 and 4, respectively. This substitution pattern significantly influences the molecule's chemical reactivity and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms are known to enhance the lipophilicity and bioavailability of molecules, making them more effective in targeting specific biological pathways. In the case of 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol, the presence of fluorine may contribute to its potential as a lead compound in anti-cancer drug development. Researchers have explored its ability to inhibit certain enzymes associated with tumor growth, making it a promising candidate for further investigation.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. One common approach is to start with an appropriate alcohol derivative, which undergoes fluorination to introduce the fluoro group. Subsequent steps involve the introduction of the nitrophenyl group through coupling reactions or other methods. The optimization of these reaction conditions has been a focus of recent research, with scientists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are consistent with similar organic compounds, though precise values may vary depending on experimental conditions. The presence of electron-withdrawing groups like nitro increases the molecule's polarity, which can influence its interactions in biological systems.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable building block in organic synthesis, particularly in the construction of more complex molecules with diverse functionalities. For instance, it can serve as an intermediate in the synthesis of heterocyclic compounds or be used to generate bioisosteres for drug optimization.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of chemicals like 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol. Studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic ecosystems. These investigations are crucial for ensuring that its use aligns with sustainable chemical practices and minimizes ecological risks.

In conclusion, 2-fluoro-1-(3-methyl-4-nitrophenyl)ethan